5-(Chlorosulfonyl)-2-fluorobenzoic acid
Cat. No. B1349419
M. Wt: 238.62 g/mol
InChI Key: CISMZCVQNVNWJW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
|
REACTION_SMILES
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[Cl:1][S:2](=[O:3])(=[O:4])[c:5]1[cH:6][cH:7][c:8]([F:14])[c:9]([C:10](=[O:11])[OH:12])[cH:13]1.[Na+:19].[Na+:20].[Na+:22].[OH-:21].[OH2:28].[S:15]([O-:16])([O-:17])=[O:18].[S:23](=[O:24])(=[O:25])([OH:26])[OH:27]>>[S:2](=[O:3])([OH:4])[c:5]1[cH:6][cH:7][c:8]([F:14])[c:9]([C:10](=[O:11])[OH:12])[cH:13]1
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Inputs
Step One
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=C(O)c1cc(S(=O)(=O)Cl)ccc1F
|
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Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[Na+]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[Na+]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[Na+]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[OH-]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=S([O-])[O-]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=S(=O)(O)O
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
O=C(O)c1cc(S(=O)O)ccc1F
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
